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Compound of Interest

Compound Name: 5-Methyl-1-hexanol

Cat. No.: B128172

Essential Safety and Handling Guide for 5-Methyl-1-
hexanol

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling 5-Methyl-1-hexanol.
The following procedural guidance outlines operational plans for safe use and disposal, as well
as emergency response protocols.

Chemical and Physical Properties

A summary of key quantitative data for 5-Methyl-1-hexanol is presented below. Understanding
these properties is crucial for safe handling and storage.
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Property Value

CAS Number 627-98-5[1][2][3][4][5]

Molecular Formula C7H160O[1][5]

Molecular Weight 116.20 g/mol [5]

Appearance Liquid

Boiling Point 167-170 °C (333-338 °F)[3]

Flash Point 30 °C (86 °F)

Density 0.823 g/mL at 25 °C

Vapor Pressure 0.8 mmHg at 25 °C (estimated)[3]

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is mandatory to ensure a safe laboratory environment
when working with 5-Methyl-1-hexanol.

Engineering Controls

» Ventilation: Always handle 5-Methyl-1-hexanol in a well-ventilated area.[1][2] A properly
functioning chemical fume hood is required.

o Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible
and in close proximity to the workstation.[2][6]

« Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure.[7] All PPE
must be inspected before use.[1]

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1][8] A face shield may be required for splash
hazards.[9]
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¢ Skin Protection:

o Gloves: Handle with chemical-impermeable gloves (e.g., nitrile or butyl rubber).[1][2][10]
Gloves must be inspected prior to use and disposed of properly after handling.[1][10]

o Protective Clothing: Wear a lab coat, apron, or other protective clothing to prevent skin
contact.[1][2] For significant exposure risks, fire/flame resistant and impervious clothing is
recommended.[1][8]

o Respiratory Protection: If ventilation is inadequate or if exposure limits are likely to be
exceeded, use a full-face respirator with an appropriate vapor cartridge.[2][8]

Safe Handling Procedures

e Avoid contact with skin, eyes, and clothing.[1][2][11]

» Do not eat, drink, or smoke in handling areas.[1][11]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2][9]
e Use non-sparking tools to prevent ignition.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[1]

o Keep containers tightly sealed when not in use.[1][2][9]

Wash hands thoroughly after handling.[1][2]

Storage Requirements

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][9]
o Keep the storage area cool.[1][6][9]

» Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]
[6][10]

Emergency and Disposal Plan
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Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures

S

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do.[1][2] Seek immediate medical attention.[11]

Skin Contact: Take off immediately all contaminated clothing.[1] Wash the affected area with
plenty of soap and water.[1][2] If skin irritation occurs, get medical help.[1]

Inhalation: Move the person into fresh air.[1][2] If breathing is difficult, give oxygen.[1][2] If not
breathing, give artificial respiration.[1][2] Seek immediate medical attention.

Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1][10] Never give anything
by mouth to an unconscious person.[1] Call a physician or poison control center immediately.
[1][11]

pill Response

Ensure adequate ventilation and evacuate personnel to a safe area.[1]
Remove all sources of ignition.[1]

Wear appropriate personal protective equipment as outlined above.[1]
Prevent the spill from entering drains.[1][2]

Contain and absorb the spillage with non-combustible, inert absorbent material (e.g., sand,
earth, vermiculite).[9][10]

Collect the absorbed material into a suitable, closed container for disposal using spark-proof
tools.[1][9]

Fire Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (CO2).[1][2]
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» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[12]

» Specific Hazards: The vapor is flammable and may form explosive mixtures with air.[6]
Vapors may travel to a source of ignition and flash back.[6] Containers may explode when
heated.[6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]

Disposal Plan

o Disposal of 5-Methyl-1-hexanol and its containers must be conducted in accordance with all
applicable federal, state, and local regulations.[1][2][9]

e Do not allow the chemical to enter drains or the environment.[1]

» Where possible, the material should be recycled.[9] Otherwise, it may be disposed of by
burning in a chemical incinerator equipped with an afterburner and scrubber.[9] Contact a
licensed professional waste disposal service.[10]

Procedural Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-Methyl-1-
hexanol, from initial preparation to final disposal.

Caption: Safe Handling Workflow for 5-Methyl-1-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


http://www.thegoodscentscompany.com/data/rw1125061.html
https://georganics.sk/chemical/5-methyl-1-hexanol/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-1-hexanol
https://www.fishersci.com/store/msds?partNumber=AAA18232AP&productDescription=1-HEXANOL%2C+99%25+%28ASSAY%29+500ML&vendorId=VN00024248&countryCode=US&language=en
https://allanchem.com/choose-ppe-chemical-work/
https://allanchem.com/choose-ppe-chemical-work/
https://www.echemi.com/sds/2-methyl-1-hexanol-pid_Rock4849.html
https://www.tcichemicals.com/BE/en/sds/M0542_EU_6N.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8094_1.pdf
https://labchem-wako.fujifilm.com/sds/W01W0120-1363JGHEEN.pdf
https://www.agilent.com/cs/library/msds/WRK-120L_NAEnglish.pdf
https://www.benchchem.com/product/b128172#personal-protective-equipment-for-handling-5-methyl-1-hexanol
https://www.benchchem.com/product/b128172#personal-protective-equipment-for-handling-5-methyl-1-hexanol
https://www.benchchem.com/product/b128172#personal-protective-equipment-for-handling-5-methyl-1-hexanol
https://www.benchchem.com/product/b128172#personal-protective-equipment-for-handling-5-methyl-1-hexanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

